Cas no 2172221-63-3 ({6-2-fluoro-4-(trifluoromethyl)phenylpyridazin-3-yl}methanamine)

• Product Name: {6-2-fluoro-4-(trifluoromethyl)phenylpyridazin-3-yl}methanamine
• CAS No: 2172221-63-3
• MF: C₁₂H₉F₄N₃
• MW: 271.213576078415
• CID: 5998787
• PubChem ID: 165854803
• Update Time: 2025-05-20

{6-2-fluoro-4-(trifluoromethyl)phenylpyridazin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {6-2-fluoro-4-(trifluoromethyl)phenylpyridazin-3-yl}methanamine
• 2172221-63-3
• EN300-1587188
• {6-[2-fluoro-4-(trifluoromethyl)phenyl]pyridazin-3-yl}methanamine

• Inchi： 1S/C12H9F4N3/c13-10-5-7(12(14,15)16)1-3-9(10)11-4-2-8(6-17)18-19-11/h1-5H,6,17H2
• InChI Key： HWCVBXRGXZSEQS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1=CC=C(CN)N=N1

Computed Properties

• Exact Mass: 271.07325995g/mol
• Monoisotopic Mass: 271.07325995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on {6-2-fluoro-4-(trifluoromethyl)phenylpyridazin-3-yl}methanamine

Comprehensive Analysis of {6-[2-fluoro-4-(trifluoromethyl)phenyl]pyridazin-3-yl}methanamine (CAS No. 2172221-63-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, the compound {6-[2-fluoro-4-(trifluoromethyl)phenyl]pyridazin-3-yl}methanamine (CAS No. 2172221-63-3) has garnered significant attention due to its unique structural properties and potential applications. This pyridazine-derived molecule features a fluorinated phenyl ring and a trifluoromethyl group, which are known to enhance bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting central nervous system (CNS) disorders and inflammatory diseases.

The synthetic pathway of 2172221-63-3 involves multi-step organic reactions, including cross-coupling and amination processes. Its molecular weight and logP value make it suitable for medicinal chemistry optimization. Recent studies highlight its potential as a kinase inhibitor, aligning with the growing demand for precision medicine solutions. The compound’s SAR (Structure-Activity Relationship) profile is under investigation to refine its selectivity and potency.

From an SEO perspective, queries like "pyridazine derivatives in drug development" or "fluorinated compounds in CNS research" reflect user interest in this niche. The inclusion of trifluoromethyl groups in pharmaceuticals is a trending topic, as evidenced by searches for "CF3 in medicinal chemistry." Additionally, the compound’s CAS number (2172221-63-3) is frequently searched by chemical suppliers and research laboratories sourcing high-purity intermediates.

Environmental and green chemistry considerations are also relevant. The fluoro and trifluoromethyl substituents pose challenges in waste management, prompting studies on biodegradable alternatives. This aligns with the broader industry shift toward sustainable synthesis, a hot topic in 2024 chemical trends.

In summary, {6-[2-fluoro-4-(trifluoromethyl)phenyl]pyridazin-3-yl}methanamine represents a versatile scaffold with applications spanning drug discovery, material science, and catalysis. Its CAS No. 2172221-63-3 serves as a critical identifier for researchers navigating chemical databases and patent literature. Future work may explore its toxicity profile and formulation strategies to unlock its full potential.